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Compound of Interest

Compound Name:
2-Methoxy-3-nitropyridine-4-

carbaldehyde

CAS No.: 221349-76-4

Cat. No.: B1586392

Get Quote

Chemical Identity & Strategic Significance
Compound Name: 2-Methoxy-3-nitropyridine-4-carbaldehyde CAS Registry Number:

221349-76-4 Molecular Formula: C₇H₆N₂O₄ Molecular Weight: 182.13 g/mol Synonyms: 2-

Methoxy-3-nitroisonicotinaldehyde; 4-Formyl-2-methoxy-3-nitropyridine.[1]

Scientific Context
This compound is not merely a generic reagent; it is a high-value scaffold intermediate used

primarily in the synthesis of azaindoles (specifically 1H-pyrrolo[2,3-c]pyridine derivatives) and

fused heterocyclic kinase inhibitors. Its structure combines an electrophilic aldehyde (C4) with a

nitro group (C3) and a labile methoxy group (C2), enabling diverse functionalization strategies

such as the Leimgruber-Batcho indole synthesis or SNAr displacements.

The Hazard Matrix: A Mechanistic Risk Assessment
Standard SDSs list hazards; this section explains the causality behind them to inform safer

experimental design.
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The Hazard Triad
The molecule presents a synergistic risk profile derived from its three functional components.
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Figure 1: Functional group decomposition of safety risks. The nitro group adds energetic

potential, while the aldehyde dictates storage stability.

GHS Classification (Derived)
Based on Structure-Activity Relationships (SAR) of nitropyridines:

Skin Irritation: Category 2 (H315)[2]

Eye Irritation: Category 2A (H319)[2]

STOT-SE: Category 3 (Respiratory Irritation) (H335)

Reactivity Warning: While not classified as a high explosive, the ortho-nitro/aldehyde

arrangement can undergo energetic decomposition under high heat (>150°C).

Storage & Stability: A Self-Validating Protocol
Trustworthiness in research requires reagent integrity. Aldehydes are prone to air oxidation,

forming the corresponding 2-methoxy-3-nitroisonicotinic acid, which can kill downstream

catalysis.
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The "Gold Standard" Storage Protocol
Parameter Requirement Scientific Rationale

Atmosphere Inert (Argon/Nitrogen)
Prevents oxidation of -CHO to

-COOH.

Temperature 2°C to 8°C
Retards thermal decomposition

and autoxidation rates.

Container Amber Glass
Protects the nitro group from

UV-induced photolysis.

Desiccant Required
Prevents hydrate formation at

the aldehyde center.

Purity Validation (The "Go/No-Go" Test)
Before committing this reagent to a multi-step synthesis, perform this rapid NMR check:

Solvent: DMSO-d6 or CDCl3.

Target Signal: Look for the aldehyde proton singlet at δ 9.8 – 10.2 ppm.

Impurity Flag: A broad singlet appearing at δ 12.0 – 14.0 ppm indicates oxidation to the

carboxylic acid.

Decision: If Acid > 5%, purify via recrystallization (EtOAc/Hexanes) or column

chromatography immediately.

Emergency Response Protocols
Fire Fighting (NOx Hazard)

Hazard: Burning nitropyridines release toxic Nitrogen Oxides (NOx).

Action: Do NOT inhale smoke. Use SCBA (Self-Contained Breathing Apparatus).[3]

Extinguishing Media: Water spray, dry chemical, or CO2. Avoid high-pressure water jets that

may scatter the light powder.
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Accidental Release (Spill)
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and N95/P100 particulate

respirator.

Containment: Do not dry sweep. Wet the powder slightly with an inert solvent (e.g., heptane)

to suppress dust, then scoop into a waste container.

Decontamination: Wash the surface with 1M NaOH (degrades the aldehyde) followed by

water.

Synthesis & Application Context
Expertise involves knowing how the safety profile changes during reaction.

The primary utility of CAS 221349-76-4 is in the Leimgruber-Batcho type sequences or

condensation reactions to form fused ring systems.
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Figure 2: Typical synthetic pathway. Note that Step 2 (Reduction) eliminates the nitro-hazard

but may generate exothermic heat.

Critical Process Safety Parameters
Exotherm Risk: The condensation step (Step 1) is generally mild, but the reduction of the

nitro group (Step 2) is highly exothermic.

Control Measure: Add reducing agents (e.g., Iron powder, Hydrogenation catalyst) slowly at

controlled temperatures. Ensure adequate cooling capacity is available.
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Physical & Chemical Properties Table
Property Value Source/Prediction

Appearance Pale yellow to yellow solid Nitro-aromatic characteristic

Melting Point 138-142°C (Predicted) Analogous nitropyridines

Boiling Point ~338°C (at 760 mmHg) Predicted [1]

Density ~1.4 g/cm³ Predicted [1]

Solubility
Soluble in DMSO, DCM,

EtOAc; Poor in Water
Lipophilic nature

pKa ~ -2.62 (Pyridine nitrogen) Predicted [1]
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Disclaimer: This document is a technical guide for research professionals and does not replace

official government-mandated Safety Data Sheets required for transport or bulk manufacturing.

Always consult the specific SDS provided by your chemical supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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